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Compound of Interest

Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

Standard Operating Procedure for
Methoxpropamine Handling
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling

and use of Methoxpropamine (MXPr) in a laboratory setting. Methoxpropamine is a

dissociative anesthetic of the arylcyclohexylamine class and acts as an NMDA receptor

antagonist.[1] It is sold online as a designer drug and is classified as a controlled substance in

several countries.[1] Due to its potential psychoactive effects and limited toxicological data, it

should be handled with a high degree of caution.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Methoxpropamine is presented

in Table 1.
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Property Value Reference

IUPAC Name
2-(3-Methoxyphenyl)-2-

(propylamino)cyclohexanone
[1]

Synonyms MXPr, 2-Oxo-3'-methoxy-PCPr [1]

Molecular Formula C16H23NO2 [1]

Molar Mass 261.365 g·mol−1 [1]

CAS Number 2504100-71-2 [1]

Appearance Crystalline solid [2]

Purity ≥98% [2]

Solubility

DMF: 20 mg/ml, DMSO: 10

mg/ml, Ethanol: 20 mg/ml,

PBS (pH 7.2): 2 mg/ml

[2]

Hazard Identification and Safety Precautions
While one Safety Data Sheet (SDS) for Methoxpropamine (hydrochloride) suggests it is not

classified as hazardous under the Globally Harmonized System (GHS), it is crucial to treat it as

a potentially hazardous substance due to its psychoactive properties and structural similarity to

other controlled substances like ketamine and methoxetamine.[3][4] An SDS for a related

compound, Methiopropamine, indicates it is toxic if swallowed and may cause irritation.[5][6]

Therefore, the following precautions are mandatory.

Personal Protective Equipment (PPE)
A comprehensive list of required PPE is provided in Table 2. All personnel must be trained in

the proper use and disposal of PPE.
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PPE Specification Rationale

Gloves

Two pairs of nitrile, powder-

free chemotherapy-rated

gloves.

To prevent skin contact and

absorption. Double-gloving

provides an extra layer of

protection.[7]

Eye Protection
Chemical splash goggles or a

full-face shield.

To protect eyes from splashes

of liquids or airborne particles.

[8]

Lab Coat

Disposable, low-permeability

fabric with a solid front, long

sleeves, and tight-fitting cuffs.

To protect skin and personal

clothing from contamination.[7]

Respiratory Protection

A NIOSH-approved N95

respirator or higher, especially

when handling the powder

form or when there is a risk of

aerosolization. Fit testing is

required.

To prevent inhalation of

airborne particles.[8][9]

Engineering Controls
All handling of Methoxpropamine powder and preparation of solutions must be conducted

in a certified chemical fume hood or a powder containment hood to minimize inhalation

exposure.

A designated area for handling Methoxpropamine should be clearly marked.

Storage and Handling
Storage: Methoxpropamine should be stored in a locked, secure location, such as a safe or

a designated controlled substance cabinet, accessible only to authorized personnel.[10] It

should be kept in a tightly sealed, clearly labeled container. The storage area should be cool

and dry.

Handling:
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Avoid inhalation of dust and contact with skin and eyes.

Do not eat, drink, or smoke in the designated handling area.

Weighing of the solid material should be done on a disposable weighing paper within a

fume hood.

After handling, thoroughly wash hands and any exposed skin with soap and water.

All work surfaces and equipment must be decontaminated after use.

Spill and Emergency Procedures
Spill Cleanup
In the event of a spill, follow these procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Secure the Area: Restrict access to the spill area. If the spill is large or involves a volatile

solvent, evacuate the entire lab and contact the institutional safety office.

Don PPE: Before attempting to clean the spill, don the appropriate PPE as listed in Table 2.

Contain the Spill:

Solid Spills: Gently cover the spill with absorbent material to prevent the powder from

becoming airborne. Carefully sweep the material into a designated hazardous waste

container.[11]

Liquid Spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a

commercial spill pillow).[12][13] Start from the outside of the spill and work inwards to

prevent spreading.

Decontaminate: Once the spilled material is absorbed, clean the area with a suitable

laboratory detergent and water.

Dispose of Waste: All contaminated materials (absorbent, PPE, etc.) must be placed in a

sealed, labeled hazardous waste container for proper disposal.[14]
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First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Waste Disposal
All Methoxpropamine waste, including unused material, contaminated labware, and spill

cleanup debris, is considered hazardous and must be disposed of in accordance with

institutional and regulatory guidelines for controlled substances.

Do not dispose of Methoxpropamine down the drain or in the regular trash.[15]

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

The disposal of controlled substances often requires specific documentation and may need

to be handled by a specialized waste management service.[16][17][18]

Experimental Protocols
Protocol for Sample Preparation for LC-MS/MS Analysis
This protocol is adapted from a study on the metabolism of Methoxpropamine in mice.[19][20]

Sample Collection: Collect biological samples (e.g., urine, plasma) in appropriate sterile

containers.

Dilution: Dilute the sample (e.g., 1:3) with a mixture of acetonitrile and methanol (95:5 v/v).

[19][20]
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Internal Standard: Add an appropriate internal standard (e.g., ketamine-d4) to the sample.

Vortexing: Vortex the sample vigorously for 5 minutes.

Centrifugation: Centrifuge the sample to pellet any precipitates.

Supernatant Transfer: Carefully transfer the supernatant to an autosampler vial for LC-

MS/MS analysis.

Protocol for GC-MS Analysis
A general procedure for the GC-MS analysis of seized drugs is as follows, which can be

adapted for Methoxpropamine.

Sample Preparation: Dissolve a known amount of the Methoxpropamine sample in a

suitable organic solvent (e.g., methanol, ethyl acetate).

Extraction (for biological matrices): Perform a liquid-liquid extraction to isolate the analyte

from the matrix. This may involve pH adjustment to optimize extraction efficiency.

Derivatization (optional but may improve chromatography): Derivatize the sample, for

example, with heptafluorobutyric anhydride (HFBA), to improve volatility and

chromatographic peak shape.[21]

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

GC Separation: Use a suitable capillary column (e.g., HP-1 MS) and a temperature program

to separate the components of the sample.

MS Detection: Operate the mass spectrometer in either full scan or selected ion monitoring

(SIM) mode to identify and quantify Methoxpropamine and its metabolites.

Visualization of Signaling Pathway and Workflow
NMDA Receptor Antagonism by Methoxpropamine
Methoxpropamine acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor.[1][22]

[23][24][25] The following diagram illustrates the simplified signaling pathway of the NMDA

receptor and the inhibitory action of Methoxpropamine.
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Simplified diagram of Methoxpropamine's antagonistic action on the NMDA receptor signaling
pathway.

Experimental Workflow for Methoxpropamine Analysis
The following diagram outlines the general workflow for the analysis of Methoxpropamine in a

research setting.
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General experimental workflow for handling and analyzing Methoxpropamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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